Cas no 851131-69-6 (N-(3-chlorophenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851131-69-6
• MF: C₁₉H₁₈ClN₃OS
• MW: 371.883721828461
• CID: 6031571
• PubChem ID: 4612101
• Update Time: 2025-06-08

N-(3-chlorophenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• Acetamide, N-(3-chlorophenyl)-2-[[1-(2,3-dimethylphenyl)-1H-imidazol-2-yl]thio]-
• ZINC03852623
• 851131-69-6
• N-(3-chlorophenyl)-2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
• AKOS002052271
• N-(3-chlorophenyl)-2-((1-(2,3-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide
• EU-0057938
• N-(3-chlorophenyl)-2-{[1-(2,3-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• F0599-0142

• Inchi： 1S/C19H18ClN3OS/c1-13-5-3-8-17(14(13)2)23-10-9-21-19(23)25-12-18(24)22-16-7-4-6-15(20)11-16/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key： QXJDHPSQUKOIPI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C2=CC=CC(C)=C2C)C=CN=1

Computed Properties

• Exact Mass: 371.0859111g/mol
• Monoisotopic Mass: 371.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 12.61±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(3-chlorophenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Professional Introduction to N-(3-chlorophenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 851131-69-6)

N-(3-chlorophenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 851131-69-6, represents a convergence of advanced structural motifs that are increasingly relevant in the development of novel therapeutic agents. The presence of both chlorophenyl and dimethylphenyl substituents, coupled with an imidazole sulfanyl moiety, endows this molecule with a unique set of chemical and biological properties that make it a subject of intense research interest.

The structural framework of N-(3-chlorophenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is characterized by its intricate interplay of aromatic and heterocyclic systems. The chlorophenyl group, known for its electron-withdrawing effects and potential for π-stacking interactions, contributes to the compound's overall electronic landscape. This feature is particularly relevant in the context of drug design, where such interactions can influence binding affinity and receptor specificity. Meanwhile, the dimethylphenyl ring introduces steric bulk and lipophilicity, which can modulate pharmacokinetic profiles and metabolic stability.

The imidazole sulfanyl moiety is another critical component of this compound, offering a rich scaffold for further functionalization and derivatization. Imidazole derivatives are well-documented for their biological activity across a spectrum of targets, including enzymes and receptors involved in inflammatory pathways, neurotransmission, and cancer metabolism. The sulfanyl group further enhances the compound's reactivity, enabling it to participate in various chemical transformations that could yield novel analogs with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in numerous disease pathways. N-(3-chlorophenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide has emerged as a promising candidate in this domain due to its ability to disrupt key PPIs through its multifaceted structural features. Studies have demonstrated that the compound can interact with specific residues on target proteins, thereby modulating their function. This capability is particularly intriguing in the context of oncology research, where PPI inhibitors are being explored as next-generation antitumor agents.

The synthesis of N-(3-chlorophenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide presents a fascinating challenge for synthetic chemists. The multi-step process involves strategic functional group transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core imidazole sulfanyl scaffold efficiently. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

The pharmacological evaluation of this compound has revealed intriguing biological activities that warrant further exploration. Preclinical studies have indicated potential efficacy against several disease models, including inflammatory disorders and neurodegenerative conditions. The ability of N-(3-chlorophenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide to modulate key signaling pathways has prompted researchers to investigate its mechanisms of action in greater detail. These investigations may lead to the identification of novel therapeutic applications beyond those initially anticipated.

The computational modeling of N-(3-chlorophenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide has provided valuable insights into its binding interactions with biological targets. Molecular docking studies have been instrumental in predicting how the compound might interact with proteins such as kinases and transcription factors. These predictions have guided experimental efforts by highlighting key residues that are critical for binding affinity and selectivity. Such interdisciplinary approaches are becoming increasingly prevalent in drug discovery pipelines due to their efficiency and reliability.

The future prospects for N-(3-chlorophenyl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide are bright, with ongoing research aimed at optimizing its pharmacological profile through structure-based drug design principles. By leveraging computational tools alongside traditional synthetic methodologies, scientists are poised to develop derivatives with improved potency, selectivity, and pharmacokinetic properties. These advancements could translate into new therapeutic interventions for patients suffering from challenging diseases.

In conclusion, N-(3-chlorophenyl)-2-{1-(2,